N-(4,5-dimethyl-3-(morpholino(p-tolyl)methyl)thiophen-2-yl)furan-2-carboxamide

• IUPAC Name: N-[4,5-dimethyl-3-[(4-methylphenyl)-morpholin-4-ylmethyl]thiophen-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C23H26N2O3S/c1-15-6-8-18(9-7-15)21(25-10-13-27-14-11-25)20-16(2)17(3)29-23(20)24-22(26)19-5-4-12-28-19/h4-9,12,21H,10-11,13-14H2,1-3H3,(H,24,26)
• InChI Key: LSKZGAAFJPREHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=C(SC(=C2C)C)NC(=O)C3=CC=CO3)N4CCOCC4
• Molecular Formula: C23H26N2O3S
• Molecular Weight: 410.5 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom. It’s an important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen. N-(4,5-dimethyl-3-(morpholino(p-tolyl)methyl)thiophen-2-yl)furan-2-carboxamide is a complex organic molecule that contains these structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It’s soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, many thiophene derivatives show biological activity, such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer properties.

Future Directions

Future research could focus on exploring the potential applications of this compound, particularly in the field of medicinal chemistry given the known therapeutic properties of thiophene derivatives. Further studies could also aim to elucidate the compound’s physical and chemical properties, synthesis methods, and mechanisms of action.